Cas no 899922-65-7 (2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile)

• Product Name: 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile
• CAS No: 899922-65-7
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 6296728
• PubChem ID: 46247351
• Update Time: 2025-07-15

2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile
• AKOS001789832
• 899922-65-7
• 2-[[3-(3,4-dimethoxyphenyl)-2,4-dioxoquinazolin-1-yl]methyl]benzonitrile
• 2-((3-(3,4-dimethoxyphenyl)-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)methyl)benzonitrile
• F0922-0205

• Inchi： 1S/C24H19N3O4/c1-30-21-12-11-18(13-22(21)31-2)27-23(28)19-9-5-6-10-20(19)26(24(27)29)15-17-8-4-3-7-16(17)14-25/h3-13H,15H2,1-2H3
• InChI Key： VJPWXPRRHYWPNH-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=C(C=2)OC)OC)C(C2C=CC=CC=2N1CC1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 413.138
• Monoisotopic Mass: 413.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9A^2
• XLogP3: 3.5

Additional information on 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile

Introduction to 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile (CAS No. 899922-65-7) and Its Emerging Applications in Chemical Biology

2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile, identified by the CAS number 899922-65-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the quinazoline derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of a benzonitrile moiety and a 3,4-dimethoxyphenyl substituent enhances its potential as a scaffold for drug discovery and development.

The molecular structure of 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile incorporates several key functional groups that contribute to its reactivity and biological relevance. The quinazoline core is a well-known heterocyclic system that has been extensively studied for its role in various pharmacological applications. Specifically, the 2,4-dioxo-1,2,3,4-tetrahydroquinazoline moiety introduces a rigid bicyclic framework that can interact with biological targets in a precise manner. This structural feature is particularly valuable in the design of small-molecule inhibitors and agonists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the benzonitrile group can form hydrogen bonds and π-stacking interactions with key residues in protein targets, while the 3,4-dimethoxyphenyl substituent may enhance solubility and metabolic stability. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In the realm of drug discovery, quinazoline derivatives have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The compound 899922-65-7 has shown promise as a lead molecule in preclinical studies due to its ability to modulate key signaling pathways. For instance, research indicates that it may interfere with tyrosine kinase activity, which is crucial for cancer cell proliferation. Additionally, its interaction with DNA repair enzymes has been investigated as a potential therapeutic strategy for genetic disorders.

The synthesis of 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex quinazoline core. These synthetic advances have not only facilitated access to this compound but also provided insights into scalable production processes for related derivatives.

The pharmacological evaluation of CAS No. 899922-65-7 has revealed intriguing properties that make it a valuable candidate for further development. In vitro assays have demonstrated its efficacy in inhibiting enzymes associated with inflammatory responses. Moreover, preliminary animal studies suggest that it may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings align with the growing interest in quinazoline derivatives as therapeutic agents for neurological disorders.

One of the most compelling aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided detailed insights into how 2-{3-(3,4-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-ylmethyl}benzonitrile interacts with biological targets at the atomic level. These structural data have been instrumental in guiding medicinal chemists toward designing more potent and selective analogs.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the development of novel derivatives based on this scaffold. Predictive models have been trained on large datasets containing quinazoline analogs to identify structural features that correlate with biological activity. By leveraging these computational tools， researchers can rapidly screen virtual libraries and prioritize compounds for experimental validation.

Future directions in the study of CAS No 899922-65-7 include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Combination therapies have become increasingly important in medicine due to their ability to overcome resistance mechanisms and enhance therapeutic outcomes. Additionally， investigating the compound’s mechanism of action at a deeper level will provide valuable insights into its long-term safety profile and clinical applicability.

The versatility of this quinazoline derivative as a pharmacological scaffold underscores its significance in modern drug discovery。 By combining traditional synthetic chemistry with cutting-edge computational methods， researchers continue to uncover new possibilities for developing next-generation therapeutics。 As our understanding of biological pathways evolves， compounds like 899922-65-7 will play an essential role in addressing unmet medical needs across multiple therapeutic areas。